N-(2-methoxyphenyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide

• IUPAC Name: 1-(2-methoxyphenyl)-3-(3-phenylpropanoylamino)thiourea
• InChI: InChI=1S/C17H19N3O2S/c1-22-15-10-6-5-9-14(15)18-17(23)20-19-16(21)12-11-13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,19,21)(H2,18,20,23)
• InChI Key: CNVXICRELVFHEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=S)NNC(=O)CCC2=CC=CC=C2
• Molecular Formula: C17H19N3O2S
• Molecular Weight: 329.4 g/mol

Description

N-(2-methoxyphenyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide, also known as MPHC, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. MPHC belongs to the class of thiosemicarbazone derivatives, which have been extensively studied for their diverse pharmacological activities.

Scientific Research Applications

Synthesis and Structural Characterization

Researchers have synthesized and characterized compounds structurally related to N-(2-methoxyphenyl)-2-(3-phenylpropanoyl)hydrazinecarbothioamide, focusing on their chemical structures and potential functionalities. For instance, Ateş et al. (2018) developed bis(thiosemicarbazone) derivative compounds through condensation reactions, providing insights into their antioxidant activities and DNA cleavage capabilities (Ateş et al., 2018). These findings indicate the chemical versatility and bioactive potential of such compounds.

Biological Activities and Applications

The biological activities of thiosemicarbazone derivatives have been extensively studied. For example, compounds structurally similar to this compound have shown promising anticonvulsant activities and interactions with GABAergic neurotransmission, highlighting their potential as therapeutic agents (Tripathi & Kumar, 2013). Additionally, Marenco et al. (2012) investigated similar compounds as fluorescent probes for iron detection, suggesting their application in environmental and biological sensing (Marenco et al., 2012).

Antibacterial and Antioxidant Properties

Several studies have focused on the antibacterial and antioxidant properties of hydrazinecarbothioamide derivatives. Kaur et al. (2011) synthesized compounds showing significant antibacterial activity, pointing towards their use in developing new antimicrobial agents (Kaur et al., 2011). Furthermore, Farghaly et al. (2020) explored the DNA-binding capabilities of N-phenylmorpholine derivatives, including thiazole derivatives, for their antimicrobial and anticancer activities, suggesting a broad spectrum of biological applications (Farghaly et al., 2020).

Material Science and Catalysis

In material science, such compounds have been studied for their potential as corrosion inhibitors and in catalysis. Ebenso et al. (2010) discussed the inhibition potentials of thiosemicarbazides for the corrosion of mild steel, illustrating the importance of these compounds in industrial applications (Ebenso et al., 2010). Additionally, Tarai & Baruah (2018) highlighted the catalytic properties of certain hydrazinecarbothioamide complexes, underlining their role in chemical synthesis processes (Tarai & Baruah, 2018).

Environmental and Sensory Applications

The application of these compounds extends to environmental monitoring and sensing. Zhu et al. (2019) developed an intramolecular charge transfer-based fluorescent probe for hydrazine detection in water samples, demonstrating the utility of hydrazinecarbothioamide derivatives in environmental analysis (Zhu et al., 2019).